2-methoxy-4,6-dimethylpyridine-3-carbaldehyde
Overview
Description
2-Methoxy-4,6-dimethylpyridine-3-carbaldehyde (2M4DMP3CA) is a heterocyclic aromatic aldehyde derived from the pyridine family. It is an organic compound that has been studied extensively for its potential applications in various fields, including scientific research, drug development, and agricultural research.
Scientific Research Applications
2-methoxy-4,6-dimethylpyridine-3-carbaldehyde has been studied extensively for its potential applications in various fields, including scientific research, drug development, and agricultural research. In scientific research, it has been used as an inhibitor of enzymes, such as cytochrome P450, as well as a substrate for various biochemical reactions. In drug development, it has been used as a potential therapeutic agent for the treatment of cancer and other diseases. In agricultural research, it has been used as an insecticide and fungicide.
Mechanism of Action
The mechanism of action of 2-methoxy-4,6-dimethylpyridine-3-carbaldehyde is not fully understood. However, it is believed to act as a substrate for various biochemical reactions, such as the cytochrome P450 enzyme system. It is also believed to inhibit the activity of certain enzymes, such as cytochrome P450. In addition, it is believed to interact with various receptors, such as serotonin and dopamine receptors.
Biochemical and Physiological Effects
2-methoxy-4,6-dimethylpyridine-3-carbaldehyde has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that it can inhibit the activity of cytochrome P450 enzymes, as well as other enzymes involved in the metabolism of drugs and other compounds. In vivo studies have shown that it can interact with various receptors, such as serotonin and dopamine receptors, and can affect the release of neurotransmitters. In addition, it has been shown to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 2-methoxy-4,6-dimethylpyridine-3-carbaldehyde for lab experiments is its low cost and availability. In addition, it is relatively easy to synthesize and purify. However, there are some limitations associated with using 2-methoxy-4,6-dimethylpyridine-3-carbaldehyde for lab experiments. One of the major limitations is that it is not very stable and can degrade over time. In addition, it can be toxic at high concentrations and should be used with caution.
Future Directions
There are many potential future directions for the study of 2-methoxy-4,6-dimethylpyridine-3-carbaldehyde. One potential direction is to explore its potential as a therapeutic agent for the treatment of various diseases. Another potential direction is to further study its mechanism of action and its interactions with various receptors. In addition, further research could be conducted on its potential as an insecticide and fungicide. Finally, further research could be conducted to explore its potential applications in drug development and agricultural research.
Synthesis Methods
The synthesis of 2-methoxy-4,6-dimethylpyridine-3-carbaldehyde involves the reaction of 4,6-dimethylpyridine with formaldehyde in the presence of a base and a catalyst. The base is typically a tertiary amine such as pyridine or triethylamine, and the catalyst is typically a metal halide such as zinc chloride or magnesium chloride. The reaction is typically conducted at room temperature and can be completed in a few hours. The product is then isolated and purified by chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-methoxy-4,6-dimethylpyridine-3-carbaldehyde can be achieved through a multi-step process involving the conversion of commercially available starting materials.", "Starting Materials": [ "2,6-dimethylpyridine", "paraformaldehyde", "methanol", "sodium hydroxide", "acetic anhydride", "sulfuric acid", "sodium sulfate", "sodium chloride", "water" ], "Reaction": [ "Step 1: 2,6-dimethylpyridine is reacted with paraformaldehyde in methanol in the presence of sodium hydroxide to form 2-methoxy-4,6-dimethylpyridine.", "Step 2: 2-methoxy-4,6-dimethylpyridine is then reacted with acetic anhydride and sulfuric acid to form the corresponding acetyl derivative.", "Step 3: The acetyl derivative is hydrolyzed with sodium hydroxide to form 2-methoxy-4,6-dimethylpyridine-3-carboxylic acid.", "Step 4: The carboxylic acid is then converted to the aldehyde by treatment with sodium chloride and sulfuric acid in water." ] } | |
CAS RN |
91591-78-5 |
Molecular Formula |
C9H11NO2 |
Molecular Weight |
165.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
